![molecular formula C21H17NO5 B214553 3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one](/img/structure/B214553.png)
3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one
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Overview
Description
3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one, also known as DBOI, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DBOI has been synthesized using different methods, and its mechanism of action and biochemical effects have been studied extensively.
Mechanism of Action
The mechanism of action of 3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. This compound has been found to inhibit the activity of the enzyme glycogen synthase kinase 3β, which is involved in the regulation of cell growth and division. This compound has also been found to inhibit the activity of the signaling pathway known as the Wnt/β-catenin pathway, which is involved in the regulation of cell proliferation and differentiation.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been found to reduce the levels of inflammatory cytokines in animal models. Additionally, this compound has been found to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One advantage of 3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one is its potential use as a fluorescent probe for imaging cellular structures. Additionally, this compound has been found to be relatively stable and easy to synthesize. However, one limitation of this compound is its low solubility in water, which may make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one. One area of research could focus on the development of more efficient synthesis methods for this compound. Additionally, further studies could be conducted to investigate the mechanism of action of this compound and its potential use in the treatment of cancer and inflammation. Finally, research could be conducted to explore the use of this compound as a fluorescent probe for imaging cellular structures in vivo.
Conclusion:
In conclusion, this compound is a synthetic compound that has potential applications in various fields of scientific research. It can be synthesized using different methods, and its mechanism of action and biochemical effects have been studied extensively. This compound has been found to have anti-cancer and anti-inflammatory properties and has potential use as a fluorescent probe for imaging cellular structures. Further research is needed to fully understand the potential applications of this compound and to develop more efficient synthesis methods.
Synthesis Methods
3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one can be synthesized using several methods, including the Suzuki-Miyaura coupling reaction and the Ullmann reaction. The Suzuki-Miyaura coupling reaction involves the reaction of 2-bromoethyl-2,3-dihydro-1,4-benzodioxin-6-ylboronic acid with 3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one in the presence of a palladium catalyst. The Ullmann reaction involves the reaction of 2-bromoethyl-2,3-dihydro-1,4-benzodioxin-6-ylamine with copper powder and 3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one in the presence of a solvent.
Scientific Research Applications
3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one has been found to have potential applications in various fields of scientific research. It has been studied for its anti-cancer properties and has been found to inhibit the growth of cancer cells. This compound has also been studied for its anti-inflammatory properties and has been found to reduce inflammation in animal models. Additionally, this compound has been studied for its potential use as a fluorescent probe for imaging cellular structures.
properties
Molecular Formula |
C21H17NO5 |
---|---|
Molecular Weight |
363.4 g/mol |
IUPAC Name |
3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-prop-2-ynylindol-2-one |
InChI |
InChI=1S/C21H17NO5/c1-2-9-22-16-6-4-3-5-15(16)21(25,20(22)24)13-17(23)14-7-8-18-19(12-14)27-11-10-26-18/h1,3-8,12,25H,9-11,13H2 |
InChI Key |
TXTYEXPCVRJNQY-UHFFFAOYSA-N |
SMILES |
C#CCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC4=C(C=C3)OCCO4)O |
Canonical SMILES |
C#CCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC4=C(C=C3)OCCO4)O |
Origin of Product |
United States |
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